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Compound of Interest

Compound Name:
3-(3-Chloro-4-

methoxyphenyl)phenol

CAS No.: 1261928-41-9

Cat. No.: B6370407

Get Quote

An In-depth Technical Guide to 3-(3-Chloro-4-methoxyphenyl)phenol: Synthesis, Properties,

and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3-Chloro-4-methoxyphenyl)phenol is a biphenyl compound characterized by a 3-

hydroxyphenyl group linked to a 3-chloro-4-methoxyphenyl moiety. While specific experimental

data for this compound, including a dedicated CAS number, is not readily available in public

databases, its structure suggests significant potential in medicinal chemistry and materials

science. The presence of chloro and methoxy groups on one of the phenyl rings, and a

hydroxyl group on the other, provides a scaffold that can be readily modified, making it an

attractive candidate for further investigation.[1][2]

This technical guide offers a comprehensive overview of 3-(3-Chloro-4-
methoxyphenyl)phenol, including a proposed synthetic route based on established
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methodologies, predicted physicochemical properties, and a discussion of its potential

biological activities based on structurally related compounds.

Synthesis of 3-(3-Chloro-4-methoxyphenyl)phenol
The synthesis of unsymmetrical biphenyls such as 3-(3-Chloro-4-methoxyphenyl)phenol is
most commonly achieved through palladium-catalyzed cross-coupling reactions, with the

Suzuki-Miyaura coupling being a particularly versatile and widely used method.[3][4] An

alternative approach could be the Ullmann condensation, although this typically requires

harsher reaction conditions.[5][6][7]

Proposed Synthetic Route: Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling involves the reaction of an aryl boronic acid with an aryl halide in

the presence of a palladium catalyst and a base.[8][9][10] For the synthesis of 3-(3-Chloro-4-
methoxyphenyl)phenol, a plausible route would involve the coupling of (3-chloro-4-

methoxyphenyl)boronic acid with 3-bromophenol.

Reaction Scheme:
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Reagents

Product

(3-chloro-4-methoxyphenyl)boronic acid

3-(3-Chloro-4-methoxyphenyl)phenol

+
3-bromophenol

Pd(PPh3)4

Na2CO3

Toluene/Ethanol/Water
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Compound Availability

Primary Screening

Secondary Screening & Mechanism of Action

Synthesis of 3-(3-Chloro-4-methoxyphenyl)phenol

Cytotoxicity Assay (e.g., MTT) Antimicrobial Assay (e.g., MIC determination) Antioxidant Assay (e.g., DPPH)

Kinase Inhibition Assay (e.g., JAK1)

Apoptosis Assay (e.g., Annexin V)

Cell Cycle Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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